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Compound of Interest

Compound Name: 2-Cyclohepten-1-one

Cat. No.: B143340 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the chemical

functionalization of the 2-cyclohepten-1-one ring, a valuable scaffold in the synthesis of

complex molecules, including natural products and pharmacologically active compounds. The

seven-membered ring system offers unique conformational flexibility and reactivity, making its

selective modification a key challenge and opportunity in organic synthesis. These notes cover

a range of important transformations, including conjugate additions, aldol reactions, α-

halogenation, and transition metal-catalyzed cross-coupling reactions.

Conjugate Addition Reactions
Conjugate or Michael additions are fundamental methods for introducing substituents at the β-

position (C3) of the 2-cyclohepten-1-one ring. These reactions are crucial for creating key

carbon-carbon and carbon-heteroatom bonds.

Organocuprate Addition
Lithium dialkylcuprates are highly effective for the 1,4-addition of alkyl and aryl groups to α,β-

unsaturated ketones, offering a reliable method for carbon-carbon bond formation.

General Reaction Workflow: Organocuprate Addition
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Preparation
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Transfer via cannula
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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